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Abstract

Melledonal C is a sesquiterpenoid aryl ester, a class of natural products known for their
diverse biological activities. Isolated from the mycelium of the fungus Armillaria mellea, this
compound has garnered interest for its potential cytotoxic properties. This technical guide
provides a detailed overview of the physical and chemical characteristics of Melledonal C,
including its structure, spectroscopic data, and reported biological activities. The document
further outlines the experimental protocols for its isolation, structure elucidation, and cytotoxicity
assessment, offering a valuable resource for researchers in natural product chemistry,
mycology, and oncology drug discovery.

Core Physical and Chemical Characteristics

Melledonal C is a complex organic molecule with the IUPAC name
[(2R,2aS,4aR,7R,7aS,7bR)-3-formyl-2a,4a,7-trihydroxy-6,6,7b-trimethyl-2,5,7,7a-tetrahydro-
1H-cyclobutae]inden-2-yl] 3-chloro-6-hydroxy-4-methoxy-2-methylbenzoate.[1] Its chemical
and physical properties are summarized in the tables below.
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Table 1: Chemical Identifiers and Molecular Properties of

Melledonal C

Property

Value

Source

IUPAC Name

[(2R,2aS,4aR,7R,7aS,7bR)-3-
formyl-2a,4a,7-trihydroxy-
6,6,7b-trimethyl-2,5,7,7a-
tetrahydro-1H-
cyclobuta[e]inden-2-yl] 3-

chloro-6-hydroxy-4-methoxy-2-

methylbenzoate

PubChem[1]

Molecular Formula

C24H29ClOs

PubChem[1]

Molecular Weight

480.9 g/mol

PubChem[1]

CAS Number

117458-35-2

PubChem[1]

Canonical SMILES

CC1=C(C(=CC(=C1Cl)OC)O)
C(=0)0[C@@H]2C[C@]3([C

@@2(C(=C[C@}4([C@@H]3-

-INVALID-LINK--
0)0)C=0)0)C

PubChem[1]

INChl Key

RCBZBPPFXBBNCD-
IQEKTTGQSA-N

PubChem[1]

Table 2: Computed Physical and Chemical Properties of

Melledonal C
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Property Value Source
XLogP3 3.1 PubChem[1]
Hydrogen Bond Donor Count 4 PubChem[1]
Hydrogen Bond Acceptor

Count 8 PubChem[1]
Rotatable Bond Count 5 PubChem[1]
Exact Mass 480.1550956 PubChem[1]
Monoisotopic Mass 480.1550956 PubChem[1]
Topological Polar Surface Area 134 A2 PubChem[1]
Heavy Atom Count 33 PubChem[1]
Formal Charge 0 PubChem[1]
Complexity 875 PubChem[1]

Experimental Protocols
Isolation and Structure Elucidation of Melledonal C

The isolation and structure elucidation of Melledonal C were first reported by Arnone et al. in
1988. The following protocol is based on their work.

2.1.1. Fungal Culture and Extraction
e Culture:Armillaria mellea is cultured on a suitable solid or liquid medium.

o Extraction: The mycelium is harvested and extracted with a suitable organic solvent, such as
ethanol. The resulting extract is then concentrated under reduced pressure.

» Partitioning: The crude extract is partitioned between immiscible solvents (e.g., ethyl acetate
and water) to separate compounds based on their polarity.

2.1.2. Chromatographic Purification

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6272629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272629/
https://www.benchchem.com/product/b15421527?utm_src=pdf-body
https://www.benchchem.com/product/b15421527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15421527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

 Silica Gel Column Chromatography: The organic phase from the partitioning step is
subjected to column chromatography on silica gel, eluting with a gradient of solvents (e.qg.,
hexane-ethyl acetate) to yield several fractions.

o Preparative Thin-Layer Chromatography (PTLC): Fractions containing Melledonal C are
further purified by preparative TLC on silica gel plates using an appropriate solvent system.

o High-Performance Liquid Chromatography (HPLC): Final purification is achieved by
reversed-phase HPLC to yield pure Melledonal C.

2.1.3. Structure Elucidation

The structure of Melledonal C was determined using a combination of spectroscopic
techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and 3C-NMR spectra are
recorded to determine the carbon-hydrogen framework of the molecule.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule, such as hydroxyl (-OH), carbonyl (C=0), and aromatic rings.

e Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact
molecular weight and elemental composition of Melledonal C.
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Caption: Workflow for the isolation and structure elucidation of Melledonal C.
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Cytotoxicity Assay

The cytotoxic activity of Melledonal C was evaluated against the human CCRF-CEM T-cell
acute lymphoblastic leukemia cell line.[2] The following is a general protocol for a colorimetric
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a standard method
for assessing cell viability.

o Cell Seeding: Cancer cells (e.g., CCRF-CEM) are seeded into a 96-well microtiter plate at a
specific density and allowed to adhere overnight.

o Compound Treatment: The cells are treated with various concentrations of Melledonal C
(typically in a serial dilution) and a vehicle control (e.g., DMSO).

¢ Incubation: The plate is incubated for a specified period (e.g., 72 hours) at 37°C in a
humidified atmosphere with 5% CO..

o MTT Addition: A solution of MTT is added to each well, and the plate is incubated for a
further 2-4 hours. During this time, mitochondrial dehydrogenases in viable cells reduce the
yellow MTT to purple formazan crystals.

o Solubilization: A solubilizing agent (e.g., acidified isopropanol or DMSO) is added to each
well to dissolve the formazan crystals.

o Absorbance Measurement: The absorbance of the resulting purple solution is measured
using a microplate reader at a wavelength of approximately 570 nm.

o Data Analysis: The absorbance values are used to calculate the percentage of cell viability
relative to the vehicle control. The ICso value (the concentration of the compound that inhibits
cell growth by 50%) is determined by plotting cell viability against the compound
concentration.

Biological Activity

Melledonal C has been reported to exhibit cytotoxic activity against the CCRF-CEM human T-
cell acute lymphoblastic leukemia cell line with an I1Cso value of 14.75 pM.[2] This finding
suggests that Melledonal C may have potential as an anticancer agent, warranting further
investigation into its mechanism of action and its activity against other cancer cell lines. The
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broader class of sesquiterpenoid aryl esters from Armillaria species has been shown to
possess a range of biological activities, including antimicrobial and cytotoxic effects.[3][4]

Signaling Pathways

Currently, there is no specific information available in the scientific literature regarding the
signaling pathways modulated by Melledonal C. Further research is required to elucidate the
molecular mechanisms underlying its cytotoxic effects.

Conclusion

Melledonal C is a sesquiterpenoid natural product with defined physical and chemical
characteristics and demonstrated cytotoxic activity. This guide provides a foundational
understanding of this compound, including detailed experimental protocols for its study. Future
research should focus on elucidating its mechanism of action, exploring its activity in a broader
range of biological assays, and investigating its potential for therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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